Cas no 1535314-44-3 (7-methyl-1,4-thiazepane-1,1-dione)

• Product Name: 7-methyl-1,4-thiazepane-1,1-dione
• CAS No: 1535314-44-3
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 4608893
• PubChem ID: 66229748
• Update Time: 2024-03-01

7-methyl-1,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1lambda6,4-thiazepane-1,1-dione
• 7-Methyl-1,4-thiazepane 1,1-dioxide
• 7-methyl-1,4-thiazepane-1,1-dione

• Inchi： 1S/C6H13NO2S/c1-6-2-3-7-4-5-10(6,8)9/h6-7H,2-5H2,1H3
• InChI Key： JQCHVWUZNIIXGG-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C(C)CCNCC1

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones